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Compound of Interest

Compound Name: Ethyl 4,4,4-trifluorocrotonate

Cat. No.: B042193 Get Quote

An In-Depth Technical Guide to Ethyl 4,4,4-trifluorocrotonate: Molecular Properties

For researchers, scientists, and professionals in drug development, a precise understanding of

a compound's fundamental properties is critical. This document provides a concise technical

summary of the molecular weight and chemical formula for Ethyl 4,4,4-trifluorocrotonate.

Physicochemical Data Summary
The molecular formula and weight are key identifiers for any chemical compound. The data for

Ethyl 4,4,4-trifluorocrotonate is presented below for easy reference and comparison.

Property Value Citations

Molecular Formula C₆H₇F₃O₂ [1][2][3]

Linear Formula CF₃CH=CHCO₂C₂H₅

Molecular Weight 168.11 g/mol [1]

168.12 g/mol [2]

168.1138 g/mol [3]

CAS Number 25597-16-4 [1][2][3]

Experimental Protocols
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The determination of the molecular formula and weight of a compound like Ethyl 4,4,4-
trifluorocrotonate typically involves a combination of mass spectrometry and elemental

analysis.

Mass Spectrometry: Mass spectrometry is a primary technique for determining the molecular

weight of a compound. In this process, the molecule is ionized and the mass-to-charge ratio of

the resulting ions is measured. High-resolution mass spectrometry (HRMS) can provide a

highly accurate mass measurement, which helps in deducing the precise elemental

composition and thus the molecular formula.

Elemental Analysis: Elemental analysis provides the percentage composition of the elements

(carbon, hydrogen, oxygen, fluorine) in the compound. This experimental data is then used to

determine the empirical formula. When combined with the molecular weight obtained from

mass spectrometry, the exact molecular formula can be confirmed.

Logical Relationship Diagram
The following diagram illustrates the relationship between the compound's name and its

fundamental molecular properties.

Ethyl 4,4,4-trifluorocrotonate Molecular Formula
C₆H₇F₃O₂

Molecular Weight
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Click to download full resolution via product page

Figure 1. Relationship between compound name, formula, and molecular weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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